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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative performance evaluation of materials treated with

Pentachlorophenyl laurate (PCP-L) against other common wood preservatives. Due to the

limited availability of direct quantitative performance data for PCP-L, this guide leverages data

on its precursor, Pentachlorophenol (PCP), as a primary benchmark. PCP has been a widely

used, oil-borne wood preservative, and its performance characteristics are well-documented.[1]

[2][3] This allows for a robust comparison with alternative treatments, offering valuable insights

for material selection and development.

The alternatives covered in this guide include Dichloro-octyl-isothiazolinone (DCOI),

Chromated Copper Arsenate (CCA), and Alkaline Copper Quaternary (ACQ).[4][5][6][7] These

alternatives have been selected based on their prevalence in the industry and the availability of

comparative performance data.

Comparative Performance Data
The following tables summarize the available quantitative data on the performance of PCP (as

a proxy for PCP-L) and its alternatives in key areas of wood preservation: antifungal efficacy,

termite resistance, and leaching.

Table 1: Antifungal Efficacy (Field Test Data)
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Field stake tests, following the AWPA E7 standard, provide long-term data on the effectiveness

of preservatives in preventing decay caused by fungi in a real-world ground-contact

environment. The ratings are based on a scale of 10 (sound) to 0 (failure).

Preservativ
e

Active
Ingredient(s
)

Retention (
kg/m ³)

Test
Duration
(Years)

Mean Decay
Rating (out
of 10)

Source

Pentachlorop

henol (PCP)

Pentachlorop

henol
6.4 25 3.0 [8]

DCOI

4,5-Dichloro-

2-n-octyl-4-

isothiazolin-3-

one

3.2 25 3.0 [8]

CCA

Copper,

Chromium,

Arsenic

6.4 >30
>9.0

(estimated)
[5]

ACQ

Copper,

Quaternary

Ammonium

Compound

6.4 >15
Similar to

CCA
[7][9]

Note: The data for PCP and DCOI is from a comparative field test at the Saucier test site,

known for its aggressive decay hazard.[8]

Table 2: Termite Resistance (Laboratory Data)
Laboratory tests, such as the AWPA E1 standard, evaluate the ability of treated wood to resist

attack from subterranean termites. Performance is often measured by the weight loss of the

wood sample after exposure.
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Preservativ
e

Active
Ingredient(s
)

Retention (
kg/m ³)

Termite
Species

Mean
Weight
Loss (%)

Source

Pentachlorop

henol (PCP)

Pentachlorop

henol
1.44 - 2.40

Reticuliterme

s flavipes

< 5%

(Threshold)
[10]

DCOI

4,5-Dichloro-

2-n-octyl-4-

isothiazolin-3-

one

Not Specified
Coptotermes

formosanus

Effective

protection
[8]

CCA

Copper,

Chromium,

Arsenic

2.7
Reticuliterme

s flavipes
< 5% [10]

ACQ

Copper,

Quaternary

Ammonium

Compound

Not Specified Not Specified
Similar to

CCA
[7]

Note: Threshold retention in soil-block tests indicates the minimum amount of preservative

required to effectively prevent fungal decay.[10]

Table 3: Preservative Leaching (Laboratory Data)
Leaching tests, like the AWPA E11 standard, measure the amount of preservative that leaches

from the treated wood when exposed to water. Lower leaching is desirable for long-term

efficacy and reduced environmental impact.
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Preservativ
e

Active
Ingredient(s
)

Leaching
Medium

Leaching
Duration

Percent
Leaching

Source

Pentachlorop

henol (PCP)

Pentachlorop

henol
Water Not Specified

~20% (from a

water-borne

system)

[11]

DCOI

4,5-Dichloro-

2-n-octyl-4-

isothiazolin-3-

one

Not Specified Not Specified
Leach

resistant
[12]

CCA

Copper,

Chromium,

Arsenic

Water 14 days Low [13]

ACQ

Copper,

Quaternary

Ammonium

Compound

Water Not Specified
Similar to

CCA
[9]

Note: The leaching of PCP can be influenced by factors such as the pH of the surrounding

environment.[11]

Experimental Protocols
Detailed methodologies for the key experiments cited are based on the standards from the

American Wood Protection Association (AWPA).

AWPA E7: Standard Method for Evaluating Wood
Preservatives by Field Tests with Stakes
This standard is designed to determine the relative effectiveness of wood preservatives in

wood exposed in the ground to fungi and termites.

Test Specimens: Wooden stakes, typically of a specified dimension (e.g., 19 x 19 x 457 mm),

are prepared from a susceptible wood species like Southern Pine.
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Preservative Treatment: Stakes are pressure-treated with different retention levels of the

preservative being tested. Untreated stakes and stakes treated with a reference preservative

are included as controls.

Field Installation: The treated stakes are driven into the ground at a designated test site with

known fungal and termite activity.

Inspection and Rating: At regular intervals (typically annually), the stakes are removed and

inspected for decay and termite attack. They are rated on a scale of 10 (sound) to 0 (failure).

Data Analysis: The average ratings for each preservative and retention level are calculated

over time to determine their long-term performance.

AWPA E1: Standard Method for Laboratory Evaluation to
Determine Resistance to Subterranean Termites
This method provides a laboratory procedure for evaluating the resistance of preservative-

treated wood to subterranean termites.

Test Blocks: Small blocks of wood (e.g., 25 x 25 x 6 mm) are prepared and treated with

various concentrations of the preservative.

Termite Exposure: The treated blocks, along with untreated control blocks, are placed in

containers with a known number of subterranean termites (e.g., Reticulitermes flavipes or

Coptotermes formosanus).

Incubation: The containers are maintained in a controlled environment (temperature and

humidity) for a specified period (e.g., 4 weeks).

Evaluation: After the exposure period, the blocks are removed, cleaned, and weighed. The

percentage of weight loss due to termite feeding is calculated. The condition of the termites

is also assessed.

AWPA E11: Standard Method of Determining the
Leachability of Wood Preservatives
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This laboratory method is used to assess the tendency of preservative components to leach

from treated wood.

Sample Preparation: Wood blocks are treated with the preservative to a known retention

level.

Leaching Procedure: The treated blocks are submerged in a specified volume of distilled

water.

Water Sampling and Analysis: The water is periodically sampled and analyzed for the

concentration of the leached preservative components. The leaching vessel is agitated to

ensure uniform distribution.

Calculation: The cumulative amount of leached preservative is calculated and expressed as

a percentage of the initial amount in the wood.

Visualizations
The following diagrams illustrate the workflows of the key experimental protocols described

above.

Preparation
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Figure 1: AWPA E7 Field Stake Test Workflow.
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Figure 2: AWPA E1 Termite Resistance Test Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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